5-Iodo-3,4-dihydronaphthalen-1(2H)-one

• IUPAC Name: 5-iodo-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C10H9IO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1,4-5H,2-3,6H2
• InChI Key: KFSAKKGZKAQYEI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC=C2I)C(=O)C1
• Molecular Formula: C10H9IO
• DSSTOX Substance ID: DTXSID40670463
• Molecular Weight: 272.08 g/mol
• CAS RN: 1199782-87-0

Description

5-Iodo-3,4-dihydronaphthalen-1(2H)-one, also known as IDN, is a synthetic compound that belongs to the class of naphthalene derivatives. It is a potent inhibitor of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in various signaling pathways and has been implicated in the pathogenesis of several diseases, including Alzheimer's disease, bipolar disorder, and diabetes. IDN has been the subject of extensive research in recent years due to its potential therapeutic applications.

Scientific Research Applications

• Synthesis and Application in Organic Chemistry :

  • Farkas et al. (2013) reported on the high-yielding synthesis of 1-carboxamido-3,4-dihydronaphthalenes via palladium-catalyzed aminocarbonylation, highlighting its chemospecific reaction and high yields in organic synthesis (Farkas et al., 2013).
  • Liu et al. (2012) described a novel and efficient one-pot synthesis of 3,4-dihydronaphthalen-1(2H)-ones, emphasizing its simple procedure and good yields, useful in the preparation of 3,4-dihydronaphthalen-1(2H)-one derivatives (Liu et al., 2012).
  • Zheng and Alper (2009) discussed the palladium-catalyzed cyclocarbonylation-decarboxylation of diethyl(2-iodoaryl)malonates with vinyl ketones, leading to the formation of functionalized enolic 2-acyl-3,4-dihydronaphthalenones (Zheng & Alper, 2009).

• Medical and Pharmacological Research :

  • Szekeres et al. (2004) identified a series of substituted 3,4-dihydronaphthalen-1(2H)-ones with high binding affinity for the benzodiazepine site of GABAA receptors, suggesting potential applications in neuropharmacology (Szekeres et al., 2004).
  • Barlow et al. (2011) investigated cyclic analogues of 4-amino-3,4-dihydronaphthalen-1(2H)-ones for mast cell stabilizing activity, indicating their potential in treating allergic and inflammatory conditions (Barlow et al., 2011).
  • Wang et al. (2017) designed and synthesized 3,4-dihydronaphthalen-1(2H)-one derivatives as Bcl-2 inhibitors, showing promise in cancer treatment (Wang et al., 2017).

• Natural Products and Chemical Biology :

  • Sang et al. (2017) isolated a novel 3,4-dihydronaphthalen-1(2H)-one with spiro-butyrolactone from an endophytic fungus, indicating its potential in the discovery of new natural products (Sang et al., 2017).